1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H23N3O4/c1-12-7-8-15(21(24)25)10-16(12)19-18(23)13-9-17(22)20(11-13)14-5-3-2-4-6-14/h7-8,10,13-14H,2-6,9,11H2,1H3,(H,19,23)
• InChI Key: CAJNHDPTAFJQTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2CC(=O)N(C2)C3CCCCC3
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic applications.

Mechanism of Action

1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide works by inhibiting GABA transaminase, the enzyme responsible for the breakdown of GABA. By inhibiting this enzyme, 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. This increased GABAergic activity can have a calming and inhibitory effect on brain activity, potentially explaining the therapeutic effects of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide in neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide are primarily related to its ability to increase GABAergic neurotransmission. This can lead to a range of effects, including increased inhibition of neuronal activity, reduced seizure activity, and decreased anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is its selectivity for GABA transaminase, which reduces the potential for off-target effects. Additionally, 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have good pharmacokinetic properties, with good brain penetration and a long half-life. However, one limitation of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is its potential for toxicity at high doses, which may limit its clinical use.

Future Directions

There are several potential future directions for research on 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the development of more potent and selective inhibitors of GABA transaminase, which may have improved therapeutic potential. Additionally, further studies are needed to better understand the mechanisms underlying the therapeutic effects of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide, as well as its potential for use in combination with other drugs. Finally, clinical trials are needed to determine the safety and efficacy of 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide in humans, particularly in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including epilepsy, anxiety, depression, and addiction. In preclinical studies, 1-cyclohexyl-N-(2-methyl-5-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have anticonvulsant, anxiolytic, and antidepressant effects, as well as the ability to reduce drug-seeking behavior in animal models of addiction.